Cas no 199586-71-5 (7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride)

• Product Name: 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride
• CAS No: 199586-71-5
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 4710403
• Update Time: 2025-06-28

7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride
• 7-Methoxy-2,2-dimethylchroman-4-amine hydrochloride
• 7-Methoxy-2,2-dimethyl-chroman-4-ylaminehydrochloride
• 7-methoxy-2,2-dimethyl-3,4-dihydro-1-benzopyran-4-amine hydrochloride

• Inchi： 1S/C12H17NO2.ClH/c1-12(2)7-10(13)9-5-4-8(14-3)6-11(9)15-12;/h4-6,10H,7,13H2,1-3H3;1H
• InChI Key： NAQGSDMBFOAUSM-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=C(C=CC=2C(CC1(C)C)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 230
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride

Professional Introduction to 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride (CAS No. 199586-71-5)

7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 199586-71-5, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chroman class of heterocyclic aromatic structures, characterized by a benzene ring fused with a tetrahydropyran ring. The presence of a methoxy group at the 7-position and a dimethyl substitution at the 2-position enhances its molecular complexity and potential pharmacological properties.

The hydrochloride salt form of this compound, 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride, improves its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological applications. This solubility profile is particularly advantageous for formulation development in drug delivery systems, where bioavailability and therapeutic efficacy are critical considerations.

Recent advancements in medicinal chemistry have highlighted the chroman scaffold as a versatile platform for developing bioactive molecules. The structural features of 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride contribute to its potential as an intermediate or lead compound in the synthesis of novel therapeutic agents. Specifically, the amine functionality at the 4-position provides a reactive site for further chemical modifications, enabling the exploration of diverse pharmacophores.

In academic research, this compound has been investigated for its potential biological activities. Studies have suggested that derivatives of chroman derivatives may exhibit properties relevant to neurological disorders, cardiovascular diseases, and anti-inflammatory responses. The methoxy group and dimethyl substituents are known to influence electronic and steric properties, which can modulate binding interactions with biological targets such as enzymes and receptors.

One notable area of research involves the exploration of 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride as a precursor in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is associated with numerous diseases. The chroman scaffold has shown promise in interacting with kinase domains due to its rigid aromatic core and functionalizable side chains. The hydrochloride salt form enhances the compound's stability and reactivity under physiological conditions, facilitating its use in enzyme inhibition studies.

Furthermore, computational modeling and molecular dynamics simulations have been employed to predict the binding affinity and orientation of 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride with target proteins. These studies have provided valuable insights into optimizing its structure for improved potency and selectivity. The dimethyl groups at the 2-position contribute to steric hindrance, which can be strategically utilized to avoid off-target interactions.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for drug candidates. The ability to modify specific functional groups while maintaining the core chroman structure allows for rapid diversification of chemical libraries. High-throughput screening (HTS) campaigns have been conducted using derivatives of this compound to identify novel bioactive molecules with therapeutic potential.

In conclusion, 7-Methoxy-2,2-dimethyl-chroman-4-ylamine hydrochloride (CAS No. 199586-71-5) represents a promising candidate in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for developing new drugs targeting various diseases. Ongoing studies continue to uncover its potential applications in medicinal chemistry, highlighting its significance as a research tool and intermediate.